3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole

• IUPAC Name: 3-ethyl-5-[1-(2,4,5-trimethylphenyl)sulfonylpyrrolidin-2-yl]-1,2-oxazole
• InChI: InChI=1S/C18H24N2O3S/c1-5-15-11-17(23-19-15)16-7-6-8-20(16)24(21,22)18-10-13(3)12(2)9-14(18)4/h9-11,16H,5-8H2,1-4H3
• InChI Key: AKYOYIWITINZIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)C2CCCN2S(=O)(=O)C3=C(C=C(C(=C3)C)C)C
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole is a chemical compound that belongs to the class of isoxazole derivatives. It has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit various biochemical and physiological effects and has been used in numerous laboratory experiments.

Mechanism of Action

The mechanism of action of 3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole is not fully understood. However, it has been found to interact with different biological targets, including ion channels, receptors, and transporters. The compound has been shown to modulate the activity of these targets, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole has been found to exhibit various biochemical and physiological effects. It has been shown to modulate the activity of ion channels, resulting in changes in the membrane potential and ion flux. The compound has also been found to interact with different receptors, leading to changes in intracellular signaling pathways. Additionally, it has been shown to modulate the activity of transporters, resulting in changes in the uptake and release of different molecules.

Advantages and Limitations for Lab Experiments

3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole has several advantages for lab experiments. It is a potent and selective compound, making it a valuable tool in the study of different biological processes. The compound is also stable and can be easily synthesized in large quantities, making it readily available for use in different experiments. However, the compound also has some limitations. It has been found to exhibit some toxicity in certain cell types, and its effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for the study of 3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole. One potential direction is the study of its effects on different ion channels, receptors, and transporters. The compound may also be used in the development of new drugs and therapies for various diseases. Additionally, the compound may be used in the study of different biological processes, such as synaptic transmission and neuronal excitability. Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
In conclusion, 3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole is a valuable compound in scientific research. It has been extensively studied for its potential applications in the study of different biological processes. The compound has been found to exhibit various biochemical and physiological effects and has been used in numerous laboratory experiments. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 2-pyrrolidinone in the presence of a base, followed by the addition of ethyl isoxazole-5-carboxylate. The resulting product is then purified using column chromatography. The yield of the synthesis process is generally high, and the compound can be obtained in a pure form.

Scientific Research Applications

3-ethyl-5-{1-[(2,4,5-trimethylphenyl)sulfonyl]-2-pyrrolidinyl}isoxazole has been extensively studied for its potential applications in scientific research. The compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool in the study of different biological processes. It has been used in the study of ion channels, receptors, and transporters, among others. The compound has also been used in the development of new drugs and therapies.